1-(4-fluorophenyl)-3-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]urea
• InChI: InChI=1S/C17H15FN4O3/c18-12-3-5-13(6-4-12)20-17(24)19-9-10-22-16(23)8-7-14(21-22)15-2-1-11-25-15/h1-8,11H,9-10H2,(H2,19,20,24)
• InChI Key: VYHSIWFDVQMTAC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O3
• Molecular Weight: 342.32 g/mol

Description

1-(4-fluorophenyl)-3-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)urea, also known as TAK-659, is a small-molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in B cell receptor (BCR) signaling, which plays a crucial role in the development and function of B cells. Inhibition of BTK has been shown to be effective in the treatment of various B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and Waldenström macroglobulinemia (WM).

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds related to the one are often synthesized for their unique chemical and physical properties, contributing to the field of organic synthesis. For example, Abdelrazek et al. (2010) describe the synthesis of novel pyridine and naphthyridine derivatives, showcasing methodologies that could be applicable to the synthesis of similar complex molecules (Abdelrazek et al., 2010).

Biological Activity

• Similar compounds are studied for their potential biological activities, including antimicrobial, antifungal, and anticholinesterase effects. This is exemplified by research on compounds with urea or thiourea groups, which have been evaluated for their inhibitory effects on enzymes like acetylcholinesterase and butyrylcholinesterase, suggesting potential applications in treating diseases like Alzheimer's (Kurt et al., 2015).

Antioxidant Activity

• The evaluation of the antioxidant activity of certain derivatives indicates the interest in such compounds for their potential therapeutic benefits against oxidative stress-related conditions (George et al., 2010).

Material Science and Photophysics

• Research into the synthesis of compounds with specific structural features, such as those involving furan or thiophene units, often aims at developing materials with unique photophysical properties or for use in molecular devices (Lock et al., 2004).

Drug Discovery and Development

• The synthesis and evaluation of novel compounds for their potential as drug candidates are a common application in scientific research. This includes studying the pharmacological properties of compounds for antihypertensive, anticancer, or neuroprotective effects (Archibald et al., 1980).